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Introduction
GSK360, also known as Fiboflapon, GSK2190915, and AM-803, is a potent and orally

bioavailable inhibitor of the 5-lipoxygenase-activating protein (FLAP). FLAP is a crucial

component of the leukotriene biosynthesis pathway, playing a key role in the production of pro-

inflammatory mediators such as leukotriene B4 (LTB4) and cysteinyl leukotrienes (CysLTs). By

inhibiting FLAP, GSK360 effectively reduces the production of these inflammatory mediators,

making it a promising therapeutic agent for inflammatory diseases. These application notes

provide an overview of GSK360 dosages and detailed protocols for its use in various preclinical

animal models of inflammation.

Mechanism of Action
GSK360 exerts its anti-inflammatory effects by binding to the 5-lipoxygenase-activating protein

(FLAP), which is a nuclear membrane protein essential for the activation of 5-lipoxygenase (5-

LO). In response to inflammatory stimuli, arachidonic acid (AA) is released from the cell

membrane and is transferred by FLAP to 5-LO. 5-LO then catalyzes the conversion of AA into

leukotriene A4 (LTA4), the precursor to all leukotrienes. LTA4 is subsequently converted to the
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potent chemoattractant LTB4 or to the cysteinyl leukotrienes (LTC4, LTD4, and LTE4), which

increase vascular permeability and induce bronchoconstriction. By inhibiting FLAP, GSK360

prevents the initial step in this cascade, leading to a broad suppression of leukotriene

production.
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Diagram 1: 5-Lipoxygenase Signaling Pathway and GSK360 Inhibition.

Data Presentation: GSK360 Dosage in Animal
Studies
The following tables summarize the effective dosages of GSK360 (AM-803) in various rodent

models of inflammation.
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Animal

Model
Species

Route of

Administratio

n

Dosage Effect Reference

Ex vivo

Ionophore-

Challenged

Whole Blood

Rat Oral 1 mg/kg

>90%

inhibition of

LTB4

biosynthesis

for up to 12

hours.

[1]

In vivo

Calcium

Ionophore-

Challenged

Lungs

Rat Oral
ED50 = 0.12

mg/kg

Inhibition of

LTB4

production.

[1]

In vivo

Calcium

Ionophore-

Challenged

Lungs

Rat Oral
ED50 = 0.37

mg/kg

Inhibition of

cysteinyl

leukotriene

(CysLT)

production.

[1]

Single Dose

Pharmacodyn

amics

Rat Oral 3 mg/kg

86%

inhibition of

LTB4 and

41%

inhibition of

CysLTs after

16 hours.

[1]

Zymosan-

Induced

Peritonitis

Mouse Oral 1, 3, 10

mg/kg

Dose-

dependent

reduction of

LTB4,

CysLTs,

plasma

protein

extravasation

, and

[1]
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neutrophil

influx.

Platelet-

Activating

Factor (PAF)-

Induced

Lethal Shock

Mouse Oral
1, 3, 10

mg/kg

Increased

survival time.
[1]

Experimental Protocols
Zymosan-Induced Peritonitis in Mice
This model is used to assess the effect of GSK360 on acute inflammation, specifically

leukocyte migration and the production of inflammatory mediators in the peritoneal cavity.

Materials:

GSK360 (AM-803)

Zymosan A from Saccharomyces cerevisiae

Sterile, pyrogen-free saline

Vehicle for GSK360 (e.g., 0.5% methylcellulose)

Male CD-1 mice (25-30 g)

Phosphate-buffered saline (PBS) containing 3 mM EDTA

Leukocyte counting solution (e.g., Turk's solution)

ELISA kits for LTB4 and CysLTs

Procedure:

GSK360 Administration:

Prepare a suspension of GSK360 in the chosen vehicle.
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Administer GSK360 orally to mice at doses of 1, 3, and 10 mg/kg in a volume of 10 mL/kg.

A vehicle control group should receive the vehicle alone.

Induction of Peritonitis:

One hour after GSK360 administration, inject 1 mg of zymosan A suspended in 0.5 mL of

sterile saline intraperitoneally (i.p.).

Peritoneal Lavage:

Four hours after zymosan injection, euthanize the mice by CO2 asphyxiation.

Inject 3 mL of ice-cold PBS with 3 mM EDTA into the peritoneal cavity.

Gently massage the abdomen for 1 minute.

Aspirate the peritoneal fluid.

Cell Counting and Analysis:

Determine the total leukocyte count in the peritoneal lavage fluid using a hemocytometer

after staining with Turk's solution.

Prepare cytospin slides and stain with a differential stain (e.g., Diff-Quik) to determine the

number of neutrophils.

Centrifuge the remaining lavage fluid and store the supernatant at -80°C for mediator

analysis.

Mediator Analysis:

Measure the concentrations of LTB4 and CysLTs in the supernatant using specific ELISA

kits according to the manufacturer's instructions.
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Diagram 2: Experimental Workflow for Zymosan-Induced Peritonitis Model.

In vivo Calcium Ionophore-Induced Bronchoalveolar
Lavage (BAL) in Rats
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This protocol is designed to evaluate the in vivo efficacy of GSK360 in inhibiting leukotriene

synthesis in the lungs. Please note: The following protocol is a generalized procedure based on

available literature. For precise details, consulting the full text of Lorrain et al., 2010 is

recommended.

Materials:

GSK360 (AM-803)

Calcium Ionophore A23187

Vehicle for GSK360

Male Sprague-Dawley rats (200-250 g)

Anesthetic (e.g., isoflurane)

Tracheal cannula

Phosphate-buffered saline (PBS)

ELISA kits for LTB4 and CysLTs

Procedure:

GSK360 Administration:

Administer GSK360 orally at the desired doses.

Anesthesia and Cannulation:

At a specified time point after GSK360 administration, anesthetize the rats.

Perform a tracheotomy and insert a cannula into the trachea.

Calcium Ionophore Challenge:

Instill a solution of Calcium Ionophore A23187 into the lungs via the tracheal cannula to

stimulate leukotriene production.
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Bronchoalveolar Lavage (BAL):

A short time after the ionophore challenge, perform a BAL by instilling and withdrawing a

known volume of PBS through the tracheal cannula.

Sample Processing and Analysis:

Centrifuge the BAL fluid to separate the cells from the supernatant.

Store the supernatant at -80°C.

Measure the concentrations of LTB4 and CysLTs in the BAL fluid supernatant using

specific ELISA kits.

Platelet-Activating Factor (PAF)-Induced Lethal Shock in
Mice
This model assesses the protective effect of GSK360 against a lethal inflammatory challenge

mediated in part by leukotrienes. Please note: The following protocol is a generalized

procedure based on available literature. For precise details, consulting the full text of Lorrain et

al., 2010 is recommended.

Materials:

GSK360 (AM-803)

Platelet-Activating Factor (PAF)

Vehicle for GSK360

Male CD-1 mice

Sterile saline

Procedure:

GSK360 Administration:
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Administer GSK360 orally at doses of 1, 3, and 10 mg/kg.

Include a vehicle control group.

Induction of Lethal Shock:

One hour after GSK360 administration, inject a lethal dose of PAF (e.g., 100 µg/kg)

intravenously.

Monitoring and Endpoint:

Observe the mice for signs of shock and record the time of mortality for up to 60 minutes

post-PAF injection.

The primary endpoint is the survival rate at the end of the observation period.

Conclusion
GSK360 is a potent FLAP inhibitor with demonstrated efficacy in a range of preclinical animal

models of inflammation. The provided dosages and protocols serve as a guide for researchers

investigating the therapeutic potential of GSK360. Appropriate adaptation of these protocols

may be necessary depending on the specific research question and experimental design. It is

recommended to conduct pilot studies to determine the optimal dosage and timing of

administration for each specific animal model and endpoint.
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gsk360-in-animal-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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